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Compound of Interest

Compound Name: Nisoldipine-d7

Cat. No.: B562971 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Nisoldipine is a dihydropyridine calcium channel blocker used in the treatment of hypertension

and angina pectoris.[1][2] Its mechanism of action involves the inhibition of calcium influx into

vascular smooth muscle cells, leading to vasodilation.[3][4] Nisoldipine-d7, a deuterated

analog of nisoldipine, is a critical tool in pharmacokinetic and bioanalytical studies, where it

serves as an ideal internal standard for quantification of nisoldipine in biological matrices using

mass spectrometry-based methods. The stable isotope label ensures that Nisoldipine-d7 has

nearly identical chemical and physical properties to nisoldipine, but is distinguishable by its

mass-to-charge ratio.

This document provides detailed protocols for the preparation, storage, and handling of

Nisoldipine-d7 stock solutions to ensure accuracy and reproducibility in research and

development applications.

Physicochemical Properties
A thorough understanding of the physicochemical properties of Nisoldipine-d7 is essential for

the accurate preparation of stock solutions. The properties of Nisoldipine-d7 are comparable

to those of its non-deuterated counterpart, Nisoldipine.
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Property Value Source(s)

Molecular Formula C₂₀H₁₇D₇N₂O₆ [5]

Molecular Weight 395.46 g/mol [5]

Appearance
Light Tan or Yellow Crystalline

Solid
[5]

Melting Point 147-148 °C [5]

UV/Vis (λmax) 235, 330 nm [6]

Solubility Data
The solubility of Nisoldipine-d7 is a critical factor in selecting an appropriate solvent for stock

solution preparation. The following table summarizes the solubility of Nisoldipine (as a proxy for

Nisoldipine-d7) in various common laboratory solvents.

Solvent Solubility Source(s)

Dimethyl Sulfoxide (DMSO) ~30 mg/mL, 77 mg/mL [6][7]

Dimethylformamide (DMF) ~30 mg/mL [6]

Ethanol
~3 mg/mL, 60 mg/mL

(warmed)
[6][7]

Chloroform Soluble [5]

Methanol Soluble [8]

Water Practically Insoluble [7][9]

Aqueous Buffers (e.g., PBS,

pH 7.2)

Sparingly soluble; ~0.1 mg/mL

in a 1:10 DMSO:PBS solution
[6]

Experimental Protocols
Preparation of a 1 mg/mL Nisoldipine-d7 Stock Solution
in DMSO
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This protocol describes the preparation of a 1 mg/mL primary stock solution of Nisoldipine-d7
in DMSO. This high-concentration stock is suitable for long-term storage and for the

preparation of more dilute working solutions.

Materials:

Nisoldipine-d7 (solid)

Anhydrous Dimethyl Sulfoxide (DMSO), molecular biology grade

Calibrated analytical balance

Amber glass vial with a PTFE-lined screw cap

Volumetric flask (Class A)

Pipettes (calibrated)

Vortex mixer

Sonicator (optional)

Procedure:

Equilibration: Allow the container of Nisoldipine-d7 to equilibrate to room temperature

before opening to prevent condensation of moisture.

Weighing: Accurately weigh a precise amount of Nisoldipine-d7 (e.g., 1 mg) using a

calibrated analytical balance.

Dissolution: Transfer the weighed Nisoldipine-d7 to a clean, dry amber glass vial. Add a

small volume of DMSO to the vial.

Mixing: Vortex the vial for 1-2 minutes to facilitate dissolution. If necessary, sonicate for 5-10

minutes to ensure complete dissolution.

Volume Adjustment: Quantitatively transfer the dissolved solution to a volumetric flask of the

appropriate size (e.g., 1 mL for a 1 mg/mL solution). Rinse the vial with small aliquots of
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DMSO and add the rinsings to the volumetric flask to ensure all the compound is transferred.

Final Concentration: Carefully add DMSO to the volumetric flask up to the calibration mark.

Cap the flask and invert it several times to ensure a homogenous solution.

Transfer and Labeling: Transfer the final stock solution to a labeled amber glass vial. The

label should include the compound name (Nisoldipine-d7), concentration (1 mg/mL),

solvent (DMSO), preparation date, and initials of the preparer.

Preparation of Working Solutions for LC-MS/MS
Analysis
Working solutions are typically prepared by serial dilution of the primary stock solution. The

following is an example of preparing a series of working solutions for generating a calibration

curve for a typical LC-MS/MS analysis with a range of 0.2 to 20 ng/mL in plasma.[9][10]

Materials:

1 mg/mL Nisoldipine-d7 primary stock solution in DMSO

Acetonitrile or Methanol (LC-MS grade)

Calibrated pipettes

Amber microcentrifuge tubes or vials

Procedure:

Intermediate Stock Solution: Prepare an intermediate stock solution (e.g., 1 µg/mL) by

diluting the 1 mg/mL primary stock solution 1:1000 with acetonitrile or methanol. For

example, add 10 µL of the 1 mg/mL stock to 9990 µL of the diluent.

Serial Dilutions: Perform serial dilutions from the intermediate stock solution to prepare

working standards at the desired concentrations. These working solutions will then be spiked

into the biological matrix (e.g., plasma) to create the calibration standards.

Storage and Stability
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Proper storage of Nisoldipine-d7 stock solutions is crucial to maintain their integrity and

ensure the accuracy of experimental results. Nisoldipine is known to be light-sensitive, and

therefore, Nisoldipine-d7 should also be protected from light.[11]

Solution Type
Storage
Temperature

Duration
Recommendati
ons

Source(s)

Solid Compound
Room

Temperature
≥ 4 years

Protect from light

and moisture.
[6]

Stock Solution in

DMSO
-20°C 1 month

Aliquot to avoid

repeated freeze-

thaw cycles.

[5]

Stock Solution in

DMSO
-80°C 1 year

Aliquot to avoid

repeated freeze-

thaw cycles.

[5]

Aqueous

Solutions

Room

Temperature
≤ 1 day

Not

recommended

for long-term

storage.

[6]

Visualization of Experimental Workflow and
Signaling Pathway
Nisoldipine-d7 Stock Solution Preparation Workflow
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Caption: Workflow for Nisoldipine-d7 stock and working solution preparation.
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Nisoldipine Mechanism of Action: L-type Calcium
Channel Blockade

Nisoldipine

L-type Calcium Channel
(inactivated state)

Binds and stabilizes

Calcium (Ca²⁺) Influx

Inhibits

Vascular Smooth
Muscle Contraction

Leads to

Vasodilation

Inhibition of contraction leads to

Decreased Blood Pressure

Results in

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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